Cas no 2679931-94-1 (rac-(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679931-94-1
• MF: C₁₁H₁₂F₃N₃O₃
• MW: 291.226492881775
• CID: 5631542
• PubChem ID: 165922367
• Update Time: 2025-06-28

rac-(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679931-94-1
• rac-(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• EN300-28288349

• Inchi： 1S/C11H12F3N3O3/c1-16-4-8(15-5-16)6-2-17(3-7(6)9(18)19)10(20)11(12,13)14/h4-7H,2-3H2,1H3,(H,18,19)/t6-,7-/m1/s1
• InChI Key： GBPKRDRDCJTYSI-RNFRBKRXSA-N
• SMILES： FC(C(N1C[C@@H](C(=O)O)[C@H](C2=CN(C)C=N2)C1)=O)(F)F

Computed Properties

• Exact Mass: 291.08307574g/mol
• Monoisotopic Mass: 291.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on rac-(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Research Brief on rac-(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS: 2679931-94-1)

In recent years, the compound rac-(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS: 2679931-94-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine scaffold and trifluoroacetyl group, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The following research brief synthesizes the latest findings and advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of rac-(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid involves a multi-step process that leverages asymmetric catalysis and protecting group strategies. Recent studies have optimized the synthetic route to improve yield and enantiomeric purity, which is critical for its application in chiral drug development. Notably, the trifluoroacetyl group enhances the compound's metabolic stability, making it a valuable moiety in the design of protease inhibitors and other enzyme-targeted therapies.

Biological evaluations of this compound have revealed its potential as a modulator of specific enzymatic pathways. For instance, preliminary in vitro studies indicate that it exhibits inhibitory activity against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. The presence of the imidazole ring further contributes to its ability to interact with metal ions in enzyme active sites, broadening its applicability in metalloenzyme inhibition.

Recent patent filings and preclinical studies highlight the compound's utility in the development of next-generation therapeutics. One notable application is its incorporation into prodrug formulations, where the trifluoroacetyl group serves as a reversible protecting moiety, enhancing bioavailability and targeted delivery. Additionally, its structural features make it a promising candidate for fragment-based drug design (FBDD), enabling the rapid exploration of chemical space for novel drug leads.

In conclusion, rac-(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS: 2679931-94-1) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Ongoing research aims to further elucidate its mechanism of action and expand its therapeutic applications, particularly in oncology and immunology. Future studies will likely focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo, paving the way for clinical translation.